1-(3-Ethoxy-4-propoxyphenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C28H26N2O5
• Molecular Weight: 470.5 g/mol
• IUPAC Name: 1-(3-ethoxy-4-propoxyphenyl)-2-(4-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C28H26N2O5/c1-4-14-34-21-11-10-18(16-22(21)33-5-2)25-24-26(31)19-8-6-7-9-20(19)35-27(24)28(32)30(25)23-15-17(3)12-13-29-23/h6-13,15-16,25H,4-5,14H2,1-3H3
• InChI Key: OFCIBYKDGTUUIS-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2C4=NC=CC(=C4)C)OC5=CC=CC=C5C3=O)OCC

Description

1-(3-Ethoxy-4-propoxyphenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic heterocyclic compound belonging to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione class. Its structure features a chromenopyrrole core substituted with a 3-ethoxy-4-propoxyphenyl group at position 1 and a 4-methylpyridin-2-yl group at position 2. This compound is synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions . The method accommodates diverse substituents, enabling systematic exploration of structure-activity relationships (SARs).

Biological Activity

1-(3-Ethoxy-4-propoxyphenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound notable for its potential biological activities. This compound features a unique structural arrangement that combines chromeno and pyrrole frameworks, which are known for their diverse pharmacological properties. The following sections will explore the biological activity of this compound, including its synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C28H26N2O5
• Molecular Weight : 470.5 g/mol
• IUPAC Name : 1-(3-ethoxy-4-propoxyphenyl)-2-(4-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione

This compound's structure allows it to interact with various biological targets, making it a candidate for medicinal chemistry applications.

Anticancer Activity

Research indicates that compounds similar to 1-(3-Ethoxy-4-propoxyphenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibit significant anticancer properties. For instance:

• Mechanism : The compound may induce apoptosis in cancer cells through mitochondrial pathways. This involves the collapse of the mitochondrial membrane potential and the release of pro-apoptotic factors like cytochrome c and apoptosis-inducing factor (AIF) .

Anti-inflammatory Activity

Compounds within the chromeno and pyrrole classes have also demonstrated anti-inflammatory effects. These activities are attributed to their ability to modulate inflammatory pathways and inhibit pro-inflammatory cytokines.

Antimicrobial Activity

The structural components of this compound suggest potential antimicrobial properties. Similar compounds have been shown to exhibit activity against various bacterial strains and fungi, indicating that this compound may possess similar characteristics.

Synthesis Methods

The synthesis of 1-(3-Ethoxy-4-propoxyphenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be achieved through several synthetic pathways:

• Cyclization Reactions : The formation of the pyrrole ring can be facilitated by cyclization reactions involving electrophiles.
• Multicomponent Reactions : One-pot multicomponent processes have been employed to synthesize similar compounds with high diversity and good yields .

Study on Anticancer Activity

A notable study investigated the antiproliferative effects of derivatives similar to 1-(3-Ethoxy-4-propoxyphenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione on human tumor cell lines (HL-60 and HeLa). The results demonstrated a significant inhibition of cell growth linked to mitochondrial permeability transition .

Study on Antioxidant Properties

Another study highlighted the antioxidant activity of chromeno[2,3-c]pyrroles. These compounds were shown to scavenge free radicals effectively and protect against oxidative stress .

Scientific Research Applications

Biological Activities

The compound exhibits a range of biological activities that make it a candidate for further research in medicinal chemistry:

• Anticancer Properties : Compounds with similar structures have shown promising anticancer effects by modulating various biological pathways related to tumor growth and proliferation.
• Anti-inflammatory Effects : The unique combination of chromeno and pyrrole motifs has been linked to anti-inflammatory properties, suggesting potential applications in treating inflammatory diseases.
• Antimicrobial Activity : Similar derivatives have demonstrated significant antimicrobial properties, indicating that this compound may also possess such activity.

Case Studies and Research Findings

Recent studies have highlighted the effectiveness of similar compounds in various therapeutic contexts:

Study	Findings
Study 1	Demonstrated synthesis efficiency and biological screening of chromeno-pyrrole derivatives with significant anticancer activity.
	Explored the interaction mechanisms with specific enzymes, revealing potential pathways for therapeutic intervention.
Study 3	Investigated anti-inflammatory properties in vitro, suggesting applications in chronic inflammatory conditions.

Comparison with Similar Compounds

Key Observations :

• Electron-Donating Substituents : Ethoxy/propoxy groups (target compound) and methoxy (4k ) require longer reaction heating (up to 2 hours) compared to electron-withdrawing groups (e.g., halogens: 15–20 minutes) .
• Heterocyclic Moieties : Pyridine (target compound) and morpholine enhance solubility in polar solvents, whereas aryl groups (e.g., p-tolyl ) favor lipophilicity.
• Synthetic Flexibility : Primary amines with alkyl chains (e.g., morpholinylpropyl ) or aromatic groups (e.g., pyridinyl ) are compatible, enabling tailored modifications.

Physicochemical and Reactivity Profiles

Solubility and Stability

• The target compound’s pyridine ring improves aqueous solubility compared to purely aryl-substituted analogs (e.g., 1-phenyl derivatives ).
• Ethoxy/propoxy groups in the target compound may confer metabolic stability compared to shorter-chain alkoxy groups (e.g., methoxy) .

Preparation Methods

One-Pot Synthesis Using Methyl 4-(o-Hydroxyphenyl)-2,4-Dioxobutanoate

The foundational method for synthesizing chromeno[2,3-c]pyrrole-3,9-dione derivatives involves a three-component reaction between methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate , aryl aldehydes , and primary amines under acidic conditions. For the target compound:

• Aldehyde component : 3-Ethoxy-4-propoxybenzaldehyde (to introduce the 3-ethoxy-4-propoxyphenyl group).

• Amine component : 4-Methylpyridin-2-amine (to introduce the 4-methylpyridin-2-yl moiety).

Procedure :

• Reagents :

  • Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate (1.0 equiv),

  • 3-Ethoxy-4-propoxybenzaldehyde (1.1 equiv),

  • 4-Methylpyridin-2-amine (1.1 equiv),

  • Acetic acid (1 mL) in ethanol (10–15 mL).

• Conditions :

  • Heating at 80°C for 20 hours under reflux.

  • Isolation via crystallization from ethanol (yield: 43–86%).

Mechanism :

• Step 1 : Formation of a Schiff base between the aldehyde and amine.

• Step 2 : Michael addition of the enolate from methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate to the Schiff base.

• Step 3 : Intramolecular cyclization to form the chromeno-pyrrole core.

Microwave-Assisted Optimization

Microwave irradiation significantly enhances reaction efficiency for similar heterocycles. While direct studies on the target compound are limited, analogous protocols suggest:

• Time reduction : From 20 hours to 30–60 minutes.

• Yield improvement : Up to 15% increase compared to conventional heating.

Example conditions :

• Power: 300 W,

• Temperature: 120°C,

• Solvent: Ethanol or solvent-free.

Post-Synthetic Modifications

Etherification of Phenolic Intermediates

The 3-ethoxy-4-propoxyphenyl group is introduced via nucleophilic substitution:

• Intermediate : 1-(3-Hydroxy-4-propoxyphenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione.

• Reagents : Ethyl bromide (1.2 equiv), potassium carbonate (2.0 equiv).

• Conditions : DMF, 80°C, 12 hours (yield: 75–82%).

Key data :

Parameter	Value
Solvent	DMF
Temperature	80°C
Reaction Time	12 hours
Yield	78% (average)

Comparative Analysis of Synthetic Routes

Method	Starting Materials	Conditions	Yield	Advantages
One-Pot MCR	Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate	Reflux, 20 hours	43–86%	Scalable, minimal purification
Microwave-Assisted	Same as above	120°C, 30–60 minutes	55–90%	Faster, energy-efficient
Post-Synthetic	Phenolic intermediate	DMF, 80°C, 12 hours	75–82%	Selective functionalization

Challenges and Optimization Strategies

Solvent and Catalyst Selection

• Optimal solvent : Ethanol balances reactivity and solubility.

• Catalyst : Acetic acid (1 mL) improves cyclization kinetics.

Purification Techniques

• Crystallization : Preferred over chromatography for industrial-scale production.

• Purity : >95% via HPLC with ethanol/water systems.

Recent Advancements

• Flow Chemistry : Enables continuous synthesis with 20% higher throughput for related chromeno-pyrroles.

• Enzymatic Catalysis : Lipases (e.g., CAL-B) selectively modify ether groups under mild conditions .

Q & A

Q. Optimized Conditions :

• Solvent: Ethanol or dichloromethane.
• Temperature: Room temperature to 80°C, with heating time adjusted based on substituent electronics (15–120 min).
• Yield Range: 43–86%, with >70% yields in >50% of cases .

Critical Step : Use a slight excess of amines (1.1 eq.) when aldehydes contain phenolic hydroxyl groups to ensure complete cyclization .

Q. Table 1: Representative Reaction Outcomes

Substrate Type	Success Rate	Average Yield	Purity (HPLC)
Electron-donating	92%	68%	>95%
Electron-withdrawing	92%	72%	>95%
Halogenated	90%	65%	>95%

Basic Question: What characterization techniques are essential for confirming the structural integrity of this compound?

Methodological Answer:

• NMR Spectroscopy : Assign peaks for ethoxy (δ 1.2–1.4 ppm, triplet), propoxy (δ 0.9–1.1 ppm, multiplet), and pyridinyl protons (δ 7.5–8.5 ppm) .
• HPLC : Confirm purity (>95%) using a C18 column with acetonitrile/water gradient .
• Thermal Analysis (DSC/TGA) : Assess decomposition onset (e.g., >200°C for thermal stability) .

Advanced Question: How do substituents on aryl aldehydes influence reaction kinetics and product stability?

Methodological Answer:

• Electronic Effects : Electron-donating groups (e.g., methoxy) require longer heating (up to 2 hours) due to reduced electrophilicity, while electron-withdrawing groups (e.g., nitro) accelerate cyclization (15–20 min) .
• Steric Effects : Bulky substituents (e.g., benzyl) reduce yields by ~15% compared to linear alkyl groups.
• Data Contradiction : Prior methods (e.g., Vydzhak et al., 2008) reported lower yields (30–60%) for halogenated substrates, whereas the one-pot method achieves 65% .

Advanced Question: How can reaction conditions be optimized to maximize yield while minimizing side products?

Methodological Answer:

• Time-Temperature Profiling : Use real-time monitoring (e.g., in-situ IR) to terminate reactions at 90% conversion.
• Solvent Screening : Polar aprotic solvents (e.g., DMF) improve solubility but may increase byproducts; ethanol balances yield and purity .
• Additive Screening : Catalytic acetic acid (5 mol%) enhances cyclization efficiency for sterically hindered substrates .

Advanced Question: How can computational modeling predict the compound’s biological activity?

Methodological Answer:

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict interactions with kinase ATP-binding pockets .
• Molecular Dynamics (MD) : Simulate binding stability with target proteins (e.g., CDK2) using AMBER force fields.
• Validation : Cross-reference docking scores (e.g., Glide XP) with in vitro IC₅₀ values to refine models .

Advanced Question: What methodologies enable derivatization for structure-activity relationship (SAR) studies?

Methodological Answer:

• Oxidative Ring Closure : Use sodium hypochlorite in ethanol to synthesize triazolopyridine derivatives (73% yield) for functional group diversification .
• Post-Synthetic Modifications :
  • Suzuki coupling: Introduce aryl boronic acids to the pyridinyl moiety.
  • Reductive amination: Modify the dihydropyrrole nitrogen with aldehydes .

Q. Table 2: Derivative Libraries for SAR Screening

Derivative Class	Biological Target	Screening Assay
Triazolopyridines	Antibacterial activity	MIC against S. aureus
Halogenated analogs	Kinase inhibition	ADP-Glo™ kinase assay
Alkoxy variants	Antiproliferative	MTT in HeLa cells

Advanced Question: How can conflicting data on substituent compatibility be resolved?

Methodological Answer:

• Controlled Replication : Repeat prior syntheses (e.g., Vydzhak et al., 2008) under standardized conditions to isolate variables.
• Advanced Analytics : Use LC-MS to identify trace byproducts (e.g., dimerization species) that reduce yields in older methods .
• Meta-Analysis : Compare electronic parameters (Hammett σ values) of substituents across studies to reconcile discrepancies .

Advanced Question: What protocols assess thermal stability for formulation development?

Methodological Answer:

• DSC : Determine melting point (Tm) and glass transition temperature (Tg).
• TGA : Measure weight loss under nitrogen (heating rate: 10°C/min) to identify decomposition thresholds.
• Accelerated Stability Testing : Store at 40°C/75% RH for 4 weeks; monitor purity via HPLC .

Advanced Question: How should biological activity screening be designed for this scaffold?

Methodological Answer:

• Primary Screening : Test against a panel of 50 kinases (1 µM concentration) using fluorescence polarization.
• Secondary Assays : Validate hits with ITC (binding affinity) and cell-based assays (e.g., apoptosis in Jurkat cells).
• Tertiary Analysis : Perform ADMET profiling (e.g., microsomal stability, CYP inhibition) .